molecular formula C9H8BrNO B8807586 3-Bromo-6-methoxy-2-methylbenzonitrile

3-Bromo-6-methoxy-2-methylbenzonitrile

Cat. No.: B8807586
M. Wt: 226.07 g/mol
InChI Key: UBPWJYLHFZQGSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-6-methoxy-2-methylbenzonitrile is a useful research compound. Its molecular formula is C9H8BrNO and its molecular weight is 226.07 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H8BrNO

Molecular Weight

226.07 g/mol

IUPAC Name

3-bromo-6-methoxy-2-methylbenzonitrile

InChI

InChI=1S/C9H8BrNO/c1-6-7(5-11)9(12-2)4-3-8(6)10/h3-4H,1-2H3

InChI Key

UBPWJYLHFZQGSK-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1C#N)OC)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 2-methoxy-6-methylbenzonitrile (3.6 g, 24 mmol) in TFA (25 mL) was added NBS (6.5 g, 36 mmol) and stirred at room temperature for 2 hours. Analysis of the reaction mixture by LC indicated complete bromination of the starting material. The solution was concentrated in vacuo and the resulting crude was dissolved in EtOAc and washed with brine, then dried with Na2SO4, filtered and concentrated in vacuo. The crude residue was purified by silica gel column chromatography (Hexanes:EtOAc=1:1) to provide the title product.
Quantity
3.6 g
Type
reactant
Reaction Step One
Name
Quantity
6.5 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

A solution of Br2 (261 mg, 1.63 mmol) in CCl4 (1 mL) was added over 15 min to a solution of 2-methoxy-6-methylbenzonitrile in CCl4 (3 mL) at −10° C. containing 4 mg of Fe powder. After 45 min the reaction was poured into ice water (10 mL). The organic layer was washed with Na2SO3 (aq.) solution (10 mL*2), brine (20 mL) and dried over Na2SO4, concentrated in vacuo to give 3-bromo-6-methoxy-2-methylbenzonitrile.
Name
Quantity
261 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
Quantity
4 mg
Type
catalyst
Reaction Step Three

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